Cas no 200286-02-8 (5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester)

5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester structure
200286-02-8 structure
Product Name:5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester
CAS No:200286-02-8
MF:C12H12O4
MW:220.221283912659
CID:1394028
PubChem ID:15808525
Update Time:2025-04-20

5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester
    • methyl 7-methoxy-2-methyl-1-benzofuran-5-carboxylate
    • DB-143505
    • DTXSID40578475
    • 200286-02-8
    • Methyl 7-methoxy-2-methylbenzofuran-5-carboxylate
    • Inchi: 1S/C12H12O4/c1-7-4-8-5-9(12(13)15-3)6-10(14-2)11(8)16-7/h4-6H,1-3H3
    • InChI Key: HIGHEFZHDKCTMV-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC2C=C(C(=O)OC)C=C(C1=2)OC

Computed Properties

  • Exact Mass: 220.07356
  • Monoisotopic Mass: 220.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • PSA: 48.67
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